Cas no 1795184-89-2 (1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride)
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Hydrochloride
- 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride
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1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C613865-10mg |
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Hydrochloride |
1795184-89-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613865-50mg |
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Hydrochloride |
1795184-89-2 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C613865-100mg |
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine Hydrochloride |
1795184-89-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-177157-0.05g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 0.05g |
$218.0 | 2023-09-20 | |
| Enamine | EN300-177157-0.1g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 0.1g |
$326.0 | 2023-09-20 | |
| Enamine | EN300-177157-0.25g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 0.25g |
$466.0 | 2023-09-20 | |
| Enamine | EN300-177157-0.5g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 0.5g |
$735.0 | 2023-09-20 | |
| Enamine | EN300-177157-1.0g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-177157-2.5g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 2.5g |
$1848.0 | 2023-09-20 | |
| Enamine | EN300-177157-5.0g |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride |
1795184-89-2 | 95% | 5.0g |
$2732.0 | 2023-02-16 |
1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride
1-(3-Chlorophenyl)-5-Ethyl-1H-Pyrazol-4-amine Hydrochloride: A Comprehensive Overview
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride (CAS No. 1795184-89-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolamines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and potential therapeutic applications of this compound.
Chemical Structure and Synthesis
The chemical structure of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride is characterized by a pyrazole ring substituted with a 3-chlorophenyl group at the 1-position and an ethyl group at the 5-position. The amine group at the 4-position is protonated to form the hydrochloride salt. This unique structural arrangement contributes to its pharmacological profile and biological activity.
The synthesis of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride typically involves several steps. One common approach is to start with the reaction of 3-chlorobenzaldehyde and ethyl acetohydrazide to form the corresponding hydrazine intermediate. This intermediate is then cyclized under appropriate conditions to form the pyrazole ring. The resulting pyrazole derivative is further functionalized to introduce the amine group, followed by protonation with hydrochloric acid to yield the final product.
Pharmacological Properties
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride has been extensively studied for its pharmacological properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory activity, 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride has also demonstrated analgesic properties. Studies have shown that it can effectively reduce pain in animal models of nociception, suggesting its potential as a novel analgesic agent. The mechanism of action is believed to involve modulation of nociceptive pathways in the central nervous system.
Potential Therapeutic Applications
The diverse pharmacological properties of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride make it a promising candidate for various therapeutic applications. One area of particular interest is its potential use in the treatment of inflammatory diseases. Given its ability to inhibit pro-inflammatory cytokines, it may be effective in managing conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.
Beyond inflammation, the analgesic properties of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride suggest its potential as a pain management agent. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results have been encouraging, with reports indicating significant pain reduction without major side effects.
Clinical Trials and Future Directions
Clinical trials are an essential step in translating preclinical findings into therapeutic applications. Several Phase I and II trials have been conducted to assess the safety and efficacy of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride. These trials have shown promising results, with no serious adverse events reported. However, further studies are needed to fully understand its long-term effects and optimal dosing regimens.
In addition to clinical trials, ongoing research is focused on optimizing the chemical structure of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride to enhance its pharmacological properties. This includes efforts to improve its bioavailability, reduce side effects, and explore new delivery methods such as oral formulations or transdermal patches.
Conclusion
1-(3-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride (CAS No. 1795184-89-2) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and analgesic properties make it a valuable candidate for treating various diseases and conditions. Ongoing research and clinical trials will continue to provide insights into its mechanisms of action and therapeutic potential, paving the way for new treatment options in the future.
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